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Compound of Interest

Compound Name: 6-chloro-N-methylinicotinamide

Cat. No.: B035713

For the attention of Researchers, Scientists, and Drug Development Professionals.

Abstract

6-Chloro-N-methylnicotinamide is a substituted nicotinamide derivative that primarily serves
as a crucial building block in the synthesis of more complex pharmaceutical compounds. While
extensive public data on its specific biological activity is limited, its structural features make it a
valuable component in medicinal chemistry, particularly in the development of agents targeting
metabolic and neurological disorders. This technical guide provides a comprehensive overview
of its chemical properties, synthesis, and its established role as a precursor in drug discovery,
while also touching upon the broader context of nicotinamide derivatives in therapeutic
research.

Chemical Properties and Synthesis

6-Chloro-N-methylnicotinamide is a solid organic compound with the chemical formula
C7H7CIN20 and a molecular weight of approximately 170.6 g/mol . Its structure features a
pyridine ring substituted with a chlorine atom at the 6-position and an N-methylcarboxamide
group at the 3-position. These functional groups are key to its utility in chemical synthesis,
offering
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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